Cas no 55406-53-6 (3-Iodo-2-propynyl N-Butylcarbamate)

• Product Name: 3-Iodo-2-propynyl N-Butylcarbamate
• CAS No: 55406-53-6
• MF: C₈H₁₂INO₂
• MW: 281.090854644775
• MDL: MFCD00072438
• CID: 56756
• PubChem ID: 125308042
• Update Time: 2025-06-09

3-Iodo-2-propynyl N-Butylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-Iodoprop-2-yn-1-yl butylcarbamate
• IPBC
• 3-Iodo-2-propynyl N-butylcarbamate
• 3-Iodo-2-PropynyI ButylCarbamate
• 1-Iodoprop-1-yn-3-yl N-n-butylcarbamate
• 3-iodo-2-propynyl butyl carbamate
• CARBAMIC ACID, BUTYL-, 3-IODO-2-PROPYNYL ESTER
• Iodopropynyl butylcarbamate
• Iodopropynyl butylcarbamate
• IPBC-L
• butyl-carbamic acid 3-iodo-2-propynyl ester
• (IodoMethyl)triMethylsilane
• 3-iodo-2-propyn-1-yl N-butylcarbamate
• 3-iodoprop-2-ynyl butylcarbamate
• iodo-2-propynyl butylcarbamate
• Iodopropynyl Butylcarbamate (IPBC)
• N-Butylcarbamic Acid 3-Iodo-2-propynyl Ester
• 3-Iodopropynyl butylcarbamate
• ASC 67000
• 3-Iodo-2-propynyl butylcarbamate
• 3-Iodo-2-propynyl N-Butylcarbamate

• MDL： MFCD00072438
• Inchi： 1S/C8H12INO2/c1-2-3-6-10-8(11)12-7-4-5-9/h2-3,6-7H2,1H3,(H,10,11)
• InChI Key： WYVVKGNFXHOCQV-UHFFFAOYSA-N
• SMILES： IC#CCOC(NCCCC)=O
• BRN： 2248232

Computed Properties

• Exact Mass: 280.99100
• Monoisotopic Mass: 280.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.606
• Melting Point: 67.0 to 71.0 deg-C
• Boiling Point: 321.8°C at 760 mmHg
• Flash Point: 148.4 °C
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 38.33000
• LogP: 2.29950
• Solubility: Not available
• Merck: 5069

3-Iodo-2-propynyl N-Butylcarbamate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：3077
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• RTECS：EZ0950000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 orally in rats: 1580 mg/kg; dermally in rabbit: >2000 mg/kg; LC50 (96 hr) in bluegill sunfish, rainbow trout, bobwhite quail: 1.12, 0.31, >7683 ppm; LC50 (8 day) in mallard duck: >7182 ppm (Hansen)
• Storage Condition：Store at room temperature
• Safety Term：9
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides